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Compound of Interest

Compound Name: Eglumine

Cat. No.: B078645

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential guidance on the
personal protective equipment (PPE), operational procedures, and disposal plans for
Eglumine (also known as N-Ethyl-D-glucamine). While Eglumine is reported as not meeting
GHS hazard criteria in some contexts, the absence of a specific, comprehensive Safety Data
Sheet (SDS) necessitates a cautious approach based on standard laboratory safety practices
for chemical powders.[1]

Chemical and Physical Properties of Eglumine

Understanding the properties of Eglumine is the first step in safe handling. Below is a
summary of its key characteristics.[1][2][3][4]
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Property Value

Molecular Formula C8H19NO5

Molecular Weight 209.24 g/mol [1][2][3]

Appearance White to off-white crystalline powder[2][4]
Solubility Soluble in water[2][4]

Melting Point 137-141 °C[4]

Boiling Point 256 °C (at standard atmospheric pressure)[5]
pH Slightly alkaline in solution[2]

Personal Protective Equipment (PPE) for Handling
Eglumine

Given the lack of specific hazard information for Eglumine, a conservative approach to PPE is
recommended. The following table outlines the recommended PPE for handling Eglumine
powder. This guidance is based on standard practices for handling low-hazard chemical
powders and can be adjusted based on a site-specific risk assessment.

Body Part Recommended PPE Rationale
Chemical-resistant gloves )
Hands o To prevent skin contact.
(e.g., nitrile)
E Safety glasses with side To protect eyes from dust
es
Y shields or goggles particles.

] Recommended when handling
) NIOSH-approved respirator »
Respiratory ( NO5) large quantities or when there
e.g.,
J is a potential for aerosolization.

To protect clothing and skin
Body Laboratory coat o
from contamination.

Hierarchy of Controls for Handling Eglumine
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The selection of PPE is the final step in a hierarchy of controls designed to minimize exposure
to any chemical substance.

Hierarchy of Controls for Eglumine

305‘ Effective
Engineering Controls

Administrative Controls

Least Effective

Examples

Gloves, safety glasses, lab coat, Standard Operating Procedures (SOPs),
respirator as needed. training, and designated work areas.

Use a chemical fume hood or ventilated enclosure. Can a less hazardous chemical be used? s the use of Eglumine necessary?

Click to download full resolution via product page

Hierarchy of controls for safe Eglumine handling.

Operational Plan for Handling Eglumine
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A clear operational plan is crucial for minimizing risk and ensuring consistent, safe practices.

Experimental Workflow for Handling Eglumine

The following diagram outlines a standard workflow for handling Eglumine in a laboratory
setting.
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Eglumine Handling Workflow

Preparation

1. Don PPE, prepare workspace

Weighing

2. Weigh in a ventilated enclosure

Dissolving

3. Dissolve in appropriate solvent

Handling_and_Use

4. Perform experiment

Decontamination

6. Clean workspace and equipment

Disposal

6. Dispose of waste properly

Procedure Complete

Click to download full resolution via product page

Step-by-step workflow for handling Eglumine.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b078645?utm_src=pdf-body-img
https://www.benchchem.com/product/b078645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Methodologies

Preparation: Before handling Eglumine, ensure that the work area is clean and uncluttered.
Have all necessary equipment, including a chemical spill kit, readily available. All personnel
involved must be trained on the specific hazards and handling procedures.

Weighing: To minimize inhalation of the powder, weigh Eglumine in a chemical fume hood or
a ventilated balance enclosure. Use appropriate tools (e.g., spatulas, weigh boats) to handle
the powder and avoid generating dust.

Dissolving: When preparing solutions, add the Eglumine powder slowly to the solvent to
avoid splashing. As Eglumine is soluble in water, this is a common solvent.[2][4]

Handling and Use: When working with Eglumine solutions, continue to wear appropriate
PPE. Avoid direct contact with skin and eyes.

Decontamination: After handling, thoroughly clean all surfaces and equipment with an
appropriate solvent. Remove and dispose of PPE in designated waste containers. Wash
hands thoroughly with soap and water.

Disposal Plan

Proper disposal of chemical waste is critical to protect both personnel and the environment.

Waste Segregation and Disposal

Solid Waste: Unused or contaminated solid Eglumine should be collected in a clearly
labeled hazardous waste container.

Liguid Waste: Solutions containing Eglumine should be collected in a designated, labeled
hazardous waste container. Do not pour Eglumine solutions down the drain unless
permitted by local regulations and institutional guidelines.

Contaminated Materials: Any materials that have come into contact with Eglumine, such as
gloves, weigh boats, and paper towels, should be disposed of as hazardous waste.

General Disposal Guidelines:
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o Labeling: All waste containers must be clearly labeled with the contents, including the full
chemical name ("Eglumine” or "N-Ethyl-D-glucamine") and any other components of the
waste stream.

o Storage: Store waste containers in a designated, well-ventilated area, away from
incompatible materials.

o Collection: Follow your institution's procedures for hazardous waste pickup.[6]

Note on Empty Containers: Empty containers that held Eglumine should be triple-rinsed with a
suitable solvent. The rinsate should be collected as hazardous waste. Once triple-rinsed, the
container may be disposed of as non-hazardous waste, in accordance with institutional
policies.[6]

By adhering to these safety and logistical guidelines, researchers can handle Eglumine
responsibly, minimizing risks and ensuring a safe laboratory environment. Always consult your
institution's specific safety protocols and a qualified safety professional for guidance tailored to
your specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Eglumine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078645#personal-protective-equipment-for-handling-
eglumine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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